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Compound of Interest

Compound Name: Merphos

Cat. No.: B029040 Get Quote

The proper disposal of Merphos, a phosphorothioate-based insecticide and defoliant, is a

critical component of laboratory safety and environmental responsibility.[1] Due to its chemical

nature and potential hazards, including being highly flammable and exhibiting moderate toxicity,

stringent procedures must be followed to mitigate risks to personnel and prevent environmental

contamination.[1][2] Adherence to federal, state, and local regulations is mandatory for the

entire lifecycle of the chemical, from handling to final disposal.

Chemical and Physical Properties
A comprehensive understanding of Merphos's properties is fundamental to its safe handling

and disposal. The following table summarizes key quantitative data for this compound.
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Property Value

Molecular Formula C₁₂H₂₇PS₃

Molecular Weight 298.5 g/mol [3]

Appearance Pale amber liquid, Emulsifiable oil[3][4]

Boiling Point 115-134 °C @ 0.08 mmHg[3]

Density 0.99-1.01 g/cm³ @ 20 °C[3]

Flash Point
-22 °C (-7.6 °F) (for Merphos Standard in n-

hexane)[2]

Solubility Sparingly soluble in water[3]

Vapor Pressure 0.00002 mmHg[3]

Hazard Profile and Safety Precautions
Merphos is classified as a hazardous substance with multiple risk factors. The Safety Data

Sheet (SDS) for a Merphos standard solution highlights that it is a highly flammable liquid and

vapor.[2] Health hazards include suspected damage to fertility or an unborn child, potential for

organ damage through prolonged exposure, and the risk of being fatal if swallowed and

entering airways.[2] It also causes skin irritation and may lead to drowsiness or dizziness.[2]

Personal Protective Equipment (PPE): Before handling Merphos waste, personnel must be

equipped with appropriate PPE, including:

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Use in a well-ventilated area, such as a fume hood, is essential to

prevent the formation of aerosols.[2]

Step-by-Step Disposal Protocol
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Disposal of Merphos and its contaminated materials must be conducted in accordance with

hazardous waste regulations, such as the Resource Conservation and Recovery Act (RCRA) in

the United States.[5][6]

1. Waste Identification and Segregation:

Characterize any waste containing Merphos as hazardous waste.

Organothiophosphates like Merphos can react with strong reducing agents to form highly

toxic and flammable phosphine gas.[4][7] They may also release toxic phosphorus oxides

upon partial oxidation.[4][7]

Therefore, Merphos waste must be segregated and stored separately from incompatible

materials, particularly strong oxidizing and reducing agents.

2. Waste Collection and Storage:

Collect all Merphos-containing waste (unused product, contaminated labware, spill cleanup

materials) in a designated, properly sealed, and clearly labeled hazardous waste container.

The label should include the words "Hazardous Waste," the full chemical name ("Merphos"),

and a clear indication of the associated hazards (e.g., "Flammable," "Toxic").

Store the container in a designated satellite accumulation area or central hazardous waste

storage area that is secure and well-ventilated.

3. Disposal of Empty Containers:

Empty Merphos containers are also considered hazardous waste due to residual chemicals.

[8]

To decontaminate a container, perform a triple-rinse procedure immediately after emptying.

[8][9]

Fill the container approximately one-quarter full with a suitable solvent (e.g., acetone or

methanol, check for compatibility).

Securely cap the container and shake for at least 30 seconds.
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Empty the rinse solvent (rinsate) into the designated hazardous waste container for

Merphos.

Repeat this process two more times.[8]

After triple-rinsing, puncture the container to prevent reuse.[9] The rinsed container can then

be disposed of according to institutional and local guidelines, which may differ from regular

waste.

4. Arranging for Final Disposal:

Merphos waste cannot be disposed of down the drain or in regular trash.[2][10] It must be

transferred to a licensed Treatment, Storage, and Disposal Facility (TSDF).[11]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste container. They will work with a licensed

hazardous waste transporter to ensure compliant disposal.

5. Spill Management:

In the event of a spill, immediately alert personnel in the area and evacuate if necessary.

Wear appropriate PPE before attempting cleanup.

Contain the spill and prevent it from entering sewers or waterways.[2]

Absorb the spilled liquid with an inert, non-combustible absorbent material such as sand,

diatomite, or universal binders.[2]

Collect the contaminated absorbent material using non-sparking tools and place it in the

designated hazardous waste container.

Clean the spill area thoroughly. All cleanup materials are considered hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Merphos waste in

a laboratory environment.
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Caption: Logical workflow for the safe disposal of Merphos hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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